Cas no 269084-22-2 (1-methyl-5-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-7-carboxyli C Acid)

1-methyl-5-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-7-carboxyli C Acid structure
269084-22-2 structure
Product Name:1-methyl-5-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-7-carboxyli C Acid
CAS No:269084-22-2
MF:C13H14O3
MW:218.248464107513
CID:1431285
PubChem ID:11229708
Update Time:2025-04-20

1-methyl-5-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-7-carboxyli C Acid Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-oxo-6,7,8,9-tetrahydro-5h-benzo[7]annulene-7-carboxyli C Acid
    • 4-acetyl-2-[(benzylsulfanyl)methyl]-5-hydroxy-1-methyl-1,2-dihydro-3h-pyrrol-3-one
    • AR-1G0353
    • AC1L6TB8
    • (+/-)-1-methyl-5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene-7-carboxylic acid
    • CTK5D8103
    • (+/-)-1-Methyl-3-acetyl-4-hydroxy-5-(S-benzylmercaptomethyl)-3-pyrrolin-2-on
    • NSC118837
    • AG-J-64080
    • AC1Q5CLQ
    • 1-METHYL-5-OXO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULENE-7-CARBOXYLIC ACID
    • DB-327559
    • 269084-22-2
    • SCHEMBL5354858
    • 1-methyl-5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene-7-carboxylic acid
    • WFKFCKRCFZUARL-UHFFFAOYSA-N
    • (+/-)-1-Methyl5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene-7carboxylic Acid
    • 1-METHYL-5-OXO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULENE-7-CARBOXYLICACID
    • Inchi: 1S/C13H14O3/c1-8-3-2-4-11-10(8)6-5-9(13(15)16)7-12(11)14/h2-4,9H,5-7H2,1H3,(H,15,16)
    • InChI Key: WFKFCKRCFZUARL-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C(C)C=2CCC(C(=O)O)C1

Computed Properties

  • Exact Mass: 218.09432
  • Monoisotopic Mass: 218.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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